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Compound of Interest

Compound Name: Akt3 degrader 1

Cat. No.: B15140404 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like Akt3 degrader 1 are paramount to ensuring

laboratory safety and environmental compliance. This guide provides a comprehensive, step-

by-step procedure for the safe disposal of Akt3 degrader 1, aligning with standard laboratory

safety protocols and chemical waste management principles.

I. Understanding the Hazard Profile
While a specific Safety Data Sheet (SDS) for Akt3 degrader 1 is not publicly available, its

nature as a complex, biologically active small molecule necessitates handling it as a potentially

hazardous chemical. Based on a representative SDS for a similar PROTAC degrader,

researchers should assume that Akt3 degrader 1 may be harmful if swallowed, cause skin and

eye irritation, and may cause respiratory irritation. Therefore, all handling and disposal

procedures should be conducted with appropriate personal protective equipment (PPE) and

within a designated chemical handling area.

II. Quantitative Data Summary
The following table summarizes key chemical identifiers for Akt3 degrader 1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15140404?utm_src=pdf-interest
https://www.benchchem.com/product/b15140404?utm_src=pdf-body
https://www.benchchem.com/product/b15140404?utm_src=pdf-body
https://www.benchchem.com/product/b15140404?utm_src=pdf-body
https://www.benchchem.com/product/b15140404?utm_src=pdf-body
https://www.benchchem.com/product/b15140404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2836342-69-7[1]

Molecular Formula C₅₃H₇₂N₈O₄[1]

Molecular Weight 885.19 g/mol

III. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of Akt3 degrader 1 in a

laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Gloves: Always wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles to protect against splashes.

Lab Coat: A lab coat is mandatory to protect skin and clothing.

Ventilation: Conduct all disposal procedures within a certified chemical fume hood to avoid

inhalation of any dust or aerosols.

2. Waste Segregation and Collection:

Solid Waste:

Place any solid Akt3 degrader 1 waste, including empty vials and contaminated

consumables (e.g., weighing paper, pipette tips), into a dedicated, clearly labeled

hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Label the container as "Hazardous Chemical Waste" and list "Akt3 degrader 1" and its

CAS number.

Liquid Waste:
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Solutions containing Akt3 degrader 1 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed. For instance, halogenated and non-halogenated solvents should generally be

kept separate.

The liquid waste container should also be labeled as "Hazardous Chemical Waste" with

the name and CAS number of the compound.

3. Decontamination of Labware:

Glassware and Equipment:

For reusable glassware and equipment, a triple rinse procedure is recommended.

Rinse the items three times with a suitable solvent in which Akt3 degrader 1 is soluble

(e.g., DMSO, ethanol).

Collect the rinsate as hazardous liquid waste.

After the solvent rinse, wash with soap and water.

4. Final Disposal:

Waste Pickup:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area within the laboratory.

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Never dispose of Akt3 degrader 1 down the drain or in the regular trash.

IV. Experimental Workflow and Signaling Pathway
Diagrams
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To provide a clearer understanding of the procedural flow, the following diagrams illustrate the

recommended disposal workflow and the signaling pathway context of Akt3.

Akt3 Degrader 1 Disposal Workflow

Start: Disposal of Akt3 Degrader 1

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Segregate Waste

Decontaminate Labware
(Triple Rinse)

Solid Waste Collection
(Vials, Contaminated Items)

Liquid Waste Collection
(Solutions, Rinsate)

Label Solid Waste Container Label Liquid Waste Container

Store in Satellite Accumulation Area

Collect Rinsate as Liquid Waste

Arrange for EHS Pickup

End: Proper Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Disposal workflow for Akt3 degrader 1.
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Caption: Role of Akt3 in the PI3K signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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